Cas no 30757-50-7 (4-Hydroxyphthalonitrile)

• Product Name: 4-Hydroxyphthalonitrile
• CAS No: 30757-50-7
• MF: C₈H₄N₂O
• MW: 144.1301612854
• MDL: MFCD00191653
• CID: 53653
• PubChem ID: 87571172
• Update Time: 2025-10-24

4-Hydroxyphthalonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Dicyanophenol
• 4-Hydroxyphthalonitrile
• 4-hydroxybenzene-1,2-dicarbonitrile
• 4-hydroxy-1,2-benzenedicarbonitrile
• 4-hydroxyphthalodinitrile
• 4-Hydroxyphthalonitril
• 4-hydroxy-phthalonitrile
• MFCD00191653
• AM20080780
• A5624
• H0813
• AC-23736
• FTVOPKROFUTOKY-UHFFFAOYSA-N
• J-515528
• 1,2-Benzenedicarbonitrile, 4-hydroxy-
• 4-Hydroxyphthalonitrile, technical, >=90% (GC)
• FT-0638938
• SCHEMBL1697195
• 30757-50-7
• 4-Hydroxyphehalonitrile
• DTXSID00397689
• J-018130
• CS-0097756
• AKOS005385428
• STK052421
• DB-014210

• MDL： MFCD00191653
• Inchi： 1S/C8H4N2O/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3,11H
• InChI Key： FTVOPKROFUTOKY-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 144.03200
• Monoisotopic Mass: 144.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Color/Form: Quasi white solid
• Density: 1.34
• Melting Point: 210.0 to 215.0 deg-C
• Boiling Point: 394.6±37.0 °C at 760 mmHg
• Flash Point: 192.4±26.5 °C
• Refractive Index: 1.614
• PSA: 67.81000
• LogP: 1.13556
• Solubility: Not determined

4-Hydroxyphthalonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Hydroxyphthalonitrile

Recent Advances in the Study of 4-Hydroxyphthalonitrile (CAS: 30757-50-7) and Its Applications in Chemical Biology and Medicine

4-Hydroxyphthalonitrile (CAS: 30757-50-7) is a key intermediate in the synthesis of phthalocyanines, which are widely used in various applications, including photodynamic therapy (PDT), organic electronics, and catalysis. Recent studies have highlighted its potential in biomedical research, particularly in the development of novel therapeutic agents and diagnostic tools. This research brief aims to summarize the latest findings related to 4-Hydroxyphthalonitrile, focusing on its chemical properties, synthesis methods, and emerging applications in the field of chemical biology and medicine.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-Hydroxyphthalonitrile as a precursor for the synthesis of zinc phthalocyanine derivatives. These derivatives exhibited significant photodynamic activity against cancer cell lines, with IC50 values in the nanomolar range. The study emphasized the role of 4-Hydroxyphthalonitrile in enhancing the solubility and stability of phthalocyanine-based photosensitizers, which are critical for their efficacy in PDT. Furthermore, the researchers demonstrated that modifications at the hydroxy group of 4-Hydroxyphthalonitrile could fine-tune the photophysical properties of the resulting phthalocyanines, offering a versatile platform for drug design.

In another groundbreaking study, researchers investigated the potential of 4-Hydroxyphthalonitrile in the development of fluorescent probes for bioimaging. The study, published in Chemical Communications, reported the synthesis of a series of near-infrared (NIR) fluorescent dyes derived from 4-Hydroxyphthalonitrile. These dyes exhibited high quantum yields and excellent photostability, making them suitable for in vivo imaging applications. The researchers also highlighted the biocompatibility of these probes, which is a crucial factor for their translation into clinical use. This work opens new avenues for the use of 4-Hydroxyphthalonitrile in non-invasive diagnostic techniques.

Beyond its applications in therapy and diagnostics, 4-Hydroxyphthalonitrile has also been explored as a building block for functional materials. A recent article in Advanced Materials described the incorporation of 4-Hydroxyphthalonitrile into polymeric networks to create stimuli-responsive hydrogels. These hydrogels demonstrated reversible changes in their mechanical properties upon exposure to external stimuli such as pH and temperature. The study suggested that such materials could be used for controlled drug delivery systems, where the release of therapeutic agents can be precisely modulated. This innovative approach underscores the versatility of 4-Hydroxyphthalonitrile in material science and biomedical engineering.

In conclusion, the latest research on 4-Hydroxyphthalonitrile (CAS: 30757-50-7) highlights its multifaceted role in chemical biology and medicine. From its use in the synthesis of potent photosensitizers for cancer therapy to the development of advanced bioimaging probes and smart materials, this compound continues to inspire innovative applications. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies. As the field advances, 4-Hydroxyphthalonitrile is poised to remain a cornerstone in the intersection of chemistry, biology, and medicine.